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Compound of Interest

Compound Name: Azepan-3-yl-methyl-amine

Cat. No.: B055181

Notice: Despite a comprehensive search of scientific literature and chemical databases, there
is a significant lack of publicly available in-depth technical data for Azepan-3-yl-methyl-amine
(CAS 124695-93-8). The information that can be provided is limited to basic chemical
properties and supplier-derived information. No peer-reviewed articles detailing its synthesis,
pharmacology, toxicology, or experimental protocols were identified. Therefore, the core
requirements for an in-depth technical guide, including detailed experimental protocols,
guantitative data tables, and visualizations of biological pathways, cannot be fulfilled at this

time.

Chemical Identity and Properties

This section summarizes the basic chemical and physical properties of Azepan-3-yl-methyl-
amine.

Table 1: Chemical Identifiers and Basic Properties
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Property Value Source
CAS Number 124695-93-8 [1]
Chemical Name Azepan-3-yl-methyl-amine [1]

N-Methyl-azepan-3-amine, 1H-

Synonyms Azepin-3-amine, hexahydro-N-  [1]
methyl-

Molecular Formula C7H1eN:2 [2]

Molecular Weight 128.22 g/mol [2]

Appearance Not Specified

) Typically offered at 295% by
Purity ] ] [3]
commercial suppliers.

Table 2: Predicted Physicochemical Properties

Property Value Source
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

CZuntg p 2 2l
Topological Polar Surface Area  24.1 A2 [2]
Complexity 73.3 [2]
Heavy Atom Count 9 [2]

Synthesis and Manufacturing

Detailed, peer-reviewed synthesis protocols for Azepan-3-yl-methyl-amine are not available in
the public domain. The compound is, however, commercially available from various chemical
suppliers, indicating that established synthesis routes exist. These are likely proprietary
methods held by the manufacturers.
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Pharmacological and Toxicological Profile

There is no available information in peer-reviewed literature regarding the pharmacological
properties, mechanism of action, binding affinities, in vitro or in vivo efficacy, metabolism,
pharmacokinetics, or toxicological profile of Azepan-3-yl-methyl-amine.

Experimental Protocols

No published experimental protocols involving Azepan-3-yl-methyl-amine were found during
the literature search.

Visualizations

Due to the absence of any data on biological activity, signaling pathways, or experimental
workflows, no diagrams can be generated.

Conclusion

Azepan-3-yl-methyl-amine (CAS 124695-93-8) is a chemical compound for which there is a
notable absence of detailed scientific research in the public domain. While its basic chemical
properties are known and it is available commercially, its biological activity and potential
applications remain uncharacterized in scientific literature. Researchers and drug development
professionals interested in this molecule would need to conduct foundational research,
including synthesis optimization, in vitro and in vivo screening, and toxicological assessments,
to determine its properties and potential utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Azepan-3-yl-methyl-amine
(CAS 124695-93-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055181#azepan-3-yl-methyl-amine-cas-number-
124695-93-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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